Cas no 1249101-36-7 (2-[4-(Methylamino)butanamido]acetic acid)

• Product Name: 2-[4-(Methylamino)butanamido]acetic acid
• CAS No: 1249101-36-7
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 6121679
• PubChem ID: 61157640
• Update Time: 2025-08-02

2-[4-(Methylamino)butanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7796777
• 1249101-36-7
• 2-[4-(methylamino)butanamido]acetic acid
• 2-[4-(Methylamino)butanamido]acetic acid

• Inchi： 1S/C7H14N2O3/c1-8-4-2-3-6(10)9-5-7(11)12/h8H,2-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： DGFALRIVWVKCRT-UHFFFAOYSA-N
• SMILES： O=C(CCCNC)NCC(=O)O

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-[4-(Methylamino)butanamido]acetic acid

Professional Introduction to 2-[4-(Methylamino)butanamido]acetic Acid (CAS No. 1249101-36-7)

2-[4-(Methylamino)butanamido]acetic acid, with the chemical identifier CAS No. 1249101-36-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug development and biochemical research. The detailed exploration of its chemical properties, synthesis methods, and emerging applications in medicinal chemistry provides a comprehensive understanding of its value in modern scientific endeavors.

The molecular structure of 2-[4-(Methylamino)butanamido]acetic acid consists of a combination of functional groups that contribute to its unique reactivity and biological activity. The presence of an amide group and an acetic acid moiety makes it a versatile intermediate in organic synthesis. Furthermore, the incorporation of a methylamino group at the fourth carbon position introduces additional pharmacophoric features that can be exploited for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the biological activity of peptides without their drawbacks, such as susceptibility to enzymatic degradation. 2-[4-(Methylamino)butanamido]acetic acid serves as a valuable building block in the synthesis of such peptidomimetics. Its structural features allow for the creation of constrained peptides that exhibit enhanced stability and improved pharmacokinetic properties.

One of the most compelling aspects of 2-[4-(Methylamino)butanamido]acetic acid is its potential application in the development of bioactive molecules targeting neurological disorders. Current research indicates that this compound can be modified to produce ligands that interact with specific neurotransmitter receptors. For instance, derivatives of this molecule have shown promise in modulating the activity of glutamate receptors, which are implicated in conditions such as epilepsy and Alzheimer's disease.

The synthesis of 2-[4-(Methylamino)butanamido]acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including solid-phase peptide synthesis and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also allow for the introduction of diverse structural modifications, enabling researchers to fine-tune the properties of derived compounds.

Emerging studies have also explored the role of 2-[4-(Methylamino)butanamido]acetic acid in immunomodulatory therapies. The compound's ability to interact with immune system components suggests its potential as an adjuvant or as a precursor for immunoregulatory agents. Preclinical trials have demonstrated that certain derivatives can modulate cytokine production and enhance immune cell responses, making them attractive candidates for treating autoimmune diseases and infections.

The pharmacokinetic profile of 2-[4-(Methylamino)butanamido]acetic acid is another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Advanced computational modeling techniques have been utilized to predict these parameters, allowing for the rapid design of more effective drug candidates.

In conclusion, 2-[4-(Methylamino)butanamido]acetic acid (CAS No. 1249101-36-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents across various medical disciplines. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.